Cas no 887976-58-1 (6-(3,4-Dimethoxyphenyl)nicotinic acid)

• Product Name: 6-(3,4-Dimethoxyphenyl)nicotinic acid
• CAS No: 887976-58-1
• MF: C₁₄H₁₃NO₄
• MW: 259.257323980331
• MDL: MFCD06410425
• CID: 714146
• PubChem ID: 24729987
• Update Time: 2025-10-16

6-(3,4-Dimethoxyphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3,4-Dimethoxyphenyl)nicotinic acid
• 3-Pyridinecarboxylicacid, 6-(3,4-dimethoxyphenyl)-
• 6-(3,4-DIMETHOXYPHENYL)-NICOTINIC ACID
• AB24418
• CS-0367231
• SY016361
• A861429
• DTXSID40647039
• 6-(3,4-DIMETHOXYPHENYL)NICOTINICACID
• MFCD06410425
• AKOS016013870
• 887976-58-1
• AC7129
• 6-(3,4-DIMETHOXYPHENYL)PYRIDINE-3-CARBOXYLIC ACID
• 3-Pyridinecarboxylic acid, 6-(3,4-dimethoxyphenyl)-
• 6-(3,4-Dimethoxyphenyl)-3-pyridinecarboxylic acid
• DB-350131

• MDL： MFCD06410425
• Inchi： 1S/C14H13NO4/c1-18-12-6-4-9(7-13(12)19-2)11-5-3-10(8-15-11)14(16)17/h3-8H,1-2H3,(H,16,17)
• InChI Key： HXCROKINVGYOPV-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C=CC(C(=O)O)=CN=1)OC

Computed Properties

• Exact Mass: 259.08445790g/mol
• Monoisotopic Mass: 259.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 68.6Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 429.8±45.0 °C(Predicted)
• pka: 2.20±0.10(Predicted)

6-(3,4-Dimethoxyphenyl)nicotinic acid Security Information

• Storage Condition：2-8°C

Additional information on 6-(3,4-Dimethoxyphenyl)nicotinic acid

6-(3,4-Dimethoxyphenyl)nicotinic Acid: A Comprehensive Overview

6-(3,4-Dimethoxyphenyl)nicotinic acid, identified by the CAS number 887976-58-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a nicotinic acid backbone with a 3,4-dimethoxyphenyl group. The compound has garnered attention due to its potential applications in drug development and its intriguing chemical properties.

The synthesis of 6-(3,4-Dimethoxyphenyl)nicotinic acid involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic methods have enabled researchers to optimize the production process, making it more efficient and scalable. These developments are particularly promising for industries seeking to incorporate this compound into their product pipelines.

One of the most compelling aspects of 6-(3,4-Dimethoxyphenyl)nicotinic acid is its bioactivity. Studies have demonstrated that this compound exhibits potent antioxidant properties, which could be harnessed in the development of novel therapeutic agents. Additionally, research has shown that it may play a role in modulating cellular signaling pathways, potentially offering new avenues for treating conditions such as inflammation and oxidative stress-related disorders.

The structural features of 6-(3,4-Dimethoxyphenyl)nicotinic acid are particularly noteworthy. The nicotinic acid moiety serves as a versatile scaffold, while the 3,4-dimethoxyphenyl group introduces hydroxyl and methoxy functionalities that enhance the compound's chemical reactivity and biological activity. This combination makes it an attractive candidate for further exploration in medicinal chemistry.

In terms of applications, 6-(3,4-Dimethoxyphenyl)nicotinic acid has shown promise in several areas. For instance, its ability to scavenge free radicals suggests potential use in skincare products aimed at combating oxidative stress. Furthermore, preliminary studies indicate that it may have anti-inflammatory properties, which could be exploited in the development of novel pharmaceuticals.

The latest research on CAS No 887976-58-1 has also shed light on its metabolic pathways and pharmacokinetics. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for determining its suitability as a drug candidate. Researchers have employed advanced analytical techniques to map out these processes, providing valuable insights into its therapeutic potential.

In conclusion, 6-(3,4-Dimethoxyphenyl)nicotinic acid, with its unique structure and diverse bioactivities, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to the fields of medicine and beyond.